Cas no 139716-43-1 (Benzoic acid, 4-(6-hexyl-2-benzothiazolyl)-, octyl ester)

• Product Name: Benzoic acid, 4-(6-hexyl-2-benzothiazolyl)-, octyl ester
• CAS No: 139716-43-1
• MF: C₂₈H₃₇NO₂S
• MW: 451.663886785507
• CID: 1278932
• Update Time: 2024-08-03

Benzoic acid, 4-(6-hexyl-2-benzothiazolyl)-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(6-hexyl-2-benzothiazolyl)-, octyl ester

• Inchi： 1S/C28H37NO2S/c1-3-5-7-9-10-12-20-31-28(30)24-17-15-23(16-18-24)27-29-25-19-14-22(21-26(25)32-27)13-11-8-6-4-2/h14-19,21H,3-13,20H2,1-2H3
• InChI Key： JSBLAXHGWJXCBT-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCC)(=O)C1=CC=C(C2=NC3=CC=C(CCCCCC)C=C3S2)C=C1

Computed Properties

• Exact Mass: 451.25471

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 570.1±52.0 °C(Predicted)
• PSA: 39.19
• pka: 0.61±0.10(Predicted)